Cas no 1416438-70-4 (methyl 7-(trifluoromethyl)-1H-indole-4-carboxylate)

Methyl 7-(trifluoromethyl)-1H-indole-4-carboxylate is a fluorinated indole derivative with significant utility in pharmaceutical and agrochemical research. The trifluoromethyl group enhances metabolic stability and lipophilicity, making it valuable for drug discovery applications. The methyl ester moiety provides a versatile handle for further functionalization, enabling the synthesis of amides, acids, or other derivatives. This compound is particularly useful as a building block in medicinal chemistry, where its indole core serves as a privileged scaffold for bioactive molecules. Its structural features contribute to improved binding affinity and selectivity in target interactions, supporting the development of novel therapeutic agents. High purity and well-defined synthetic routes ensure reproducibility in research applications.

methyl 7-(trifluoromethyl)-1H-indole-4-carboxylate structure

1416438-70-4 structure

Product Name:methyl 7-(trifluoromethyl)-1H-indole-4-carboxylate

CAS No:1416438-70-4

MF:C₁₁H₈F₃NO₂

MW:243.181933403015

MDL:MFCD22690546

CID:1016012

PubChem ID:71742962

Update Time:2025-06-13

methyl 7-(trifluoromethyl)-1H-indole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 7-(trifluoromethyl)-1H-indole-4-carboxylate
- AMY26577
- methyl 7-(trifluoromethyl)-1H-indole-4-carboxylate, 97%
- 1H-Indole-4-carboxylic acid, 7-(trifluoromethyl)-, methyl ester
- DB-230798
- AKOS025146665
- CS-0328763
- 1416438-70-4
- methyl7-(trifluoromethyl)-1H-indole-4-carboxylate
- A885603
- AS-41317
- MFCD22690546
- MDL： MFCD22690546
- Inchi： 1S/C11H8F3NO2/c1-17-10(16)7-2-3-8(11(12,13)14)9-6(7)4-5-15-9/h2-5,15H,1H3
- InChI Key： SBPMXPHJBULNNS-UHFFFAOYSA-N
- SMILES： FC(C1=CC=C(C(=O)OC)C2C=CNC=21)(F)F

Computed Properties

Exact Mass: 243.05071298g/mol
Monoisotopic Mass: 243.05071298g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 306
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 42.1Å²

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